Cas no 17928-28-8 (Methyltris(trimethylsiloxy)silane)

• Product Name: Methyltris(trimethylsiloxy)silane
• CAS No: 17928-28-8
• MF: C₁₀H₃₀O₃Si₄
• MW: 310.685407161713
• MDL: MFCD00040007
• CID: 50922
• Update Time: 2026-05-14

Methyltris(trimethylsiloxy)silane Chemical and Physical Properties

Names and Identifiers

• Methyltris(trimethylsiloxy)silane
• 1,1,1,3,5,5,5-Heptamethyl-3-(trimethylsiloxy)trisiloxane
• 1,1,1,3,5,5,5-Heptamethyl-3-[(trimethylsilyl)oxy]trisiloxane
• 1,1,1,3,5,5,5-Heptamethyl-3-((trimethylsilyl)oxy)trisiloxane
• trimethyl-[methyl-bis(trimethylsilyloxy)silyl]oxysilane
• 1,1,1,3,5,5,5-heptamethyl-3-trimethylsilanyloxy-trisiloxane
• 1,1,1,3,5,5,5-Heptamethyl-3-trimethylsilyloxy-trisiloxan
• 3-Trimethylsiloxy-1.1.1.3.5.5.5-heptamethyl-trisiloxan
• EINECS 241-867-7
• heptamethyl-3-trimethylsiloxy-trisiloxane
• S73ZQI0GXM
• Tris-trimethylsiloxy-methyl-silan
• UNII-S73ZQI0GXM
• Methyl tristrimethylsiloxy
• Tris(trimethylsiloxy)methylsilane
• Methyl tris-(trimethylsilyloxy)silane
• 1,1,1,3,5,5,5-HEPTAMETHYL-3-HEXYLTRISILOXANE
• 1,1,1,3,5,5,5-heptamethyl-3-[(trimethylsilyl)oxy]-trisiloxan
• 1,1,1,3,5,5,5-HEPTAMETHYL-3-((TRIMETHYLSILYL)OXYL)-TRISILOXANE

• MDL： MFCD00040007
• Inchi： InChI=1S/C10H30O3Si4/c1-14(2,3)11-17(10,12-15(4,5)6)13-16(7,8)9/h1-10H3
• InChI Key： RGMZNZABJYWAEC-UHFFFAOYSA-N
• SMILES： C[Si](C)(C)O[Si](C)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 310.12700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.849
• Melting Point: -76 ºC
• Boiling Point: 190°C(lit.)
• Flash Point: 61°C
• Refractive Index: 1.3880
• Water Partition Coefficient: <0.1 g/100 mL at 20 ºC
• PSA: 27.69000
• LogP: 4.10960
• Solubility: <0.1 g/100 mL （ 20 ºC）

Methyltris(trimethylsiloxy)silane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• Hazard Category Code： 36/37/38-10
• Safety Instruction： S26-S36/37/39-S36-S16
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents